10-Hydroxyamitriptyline-N-glucuronide
10-Hydroxyamitriptyline-N-glucuronide
Brand Name:
Vulcanchem
CAS No.:
130209-87-9
VCID:
VC21204681
InChI:
InChI=1S/C26H31NO7/c1-27(2,25-23(31)21(29)22(30)24(34-25)26(32)33)13-7-12-17-16-9-4-3-8-15(16)14-20(28)19-11-6-5-10-18(17)19/h3-6,8-12,20-25,28-31H,7,13-14H2,1-2H3/b17-12-/t20?,21-,22-,23+,24-,25+/m0/s1
SMILES:
C[N+](C)(CCC=C1C2=CC=CC=C2CC(C3=CC=CC=C31)O)C4C(C(C(C(O4)C(=O)[O-])O)O)O
Molecular Formula:
C26H31NO7
Molecular Weight:
469.5 g/mol
10-Hydroxyamitriptyline-N-glucuronide
CAS No.: 130209-87-9
Cat. No.: VC21204681
Molecular Formula: C26H31NO7
Molecular Weight: 469.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130209-87-9 |
|---|---|
| Molecular Formula | C26H31NO7 |
| Molecular Weight | 469.5 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3Z)-3-(9-hydroxy-2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propyl]-dimethylazaniumyl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C26H31NO7/c1-27(2,25-23(31)21(29)22(30)24(34-25)26(32)33)13-7-12-17-16-9-4-3-8-15(16)14-20(28)19-11-6-5-10-18(17)19/h3-6,8-12,20-25,28-31H,7,13-14H2,1-2H3/b17-12-/t20?,21-,22-,23+,24-,25+/m0/s1 |
| Standard InChI Key | ROSNKPATLOVTEX-MMVWVLHHSA-N |
| Isomeric SMILES | C[N+](C)(CC/C=C\1/C2=CC=CC=C2CC(C3=CC=CC=C31)O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)[O-])O)O)O |
| SMILES | C[N+](C)(CCC=C1C2=CC=CC=C2CC(C3=CC=CC=C31)O)C4C(C(C(C(O4)C(=O)[O-])O)O)O |
| Canonical SMILES | C[N+](C)(CCC=C1C2=CC=CC=C2CC(C3=CC=CC=C31)O)C4C(C(C(C(O4)C(=O)[O-])O)O)O |
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